1-Benzylsulfonyl-2,4-dichlorobenzene

• IUPAC Name: 1-benzylsulfonyl-2,4-dichlorobenzene
• InChI: InChI=1S/C13H10Cl2O2S/c14-11-6-7-13(12(15)8-11)18(16,17)9-10-4-2-1-3-5-10/h1-8H,9H2
• InChI Key: CVKLYUJOHSTVLZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CS(=O)(=O)C2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C13H10Cl2O2S
• Molecular Weight: 301.2 g/mol

Description

1-Benzylsulfonyl-2,4-dichlorobenzene is a synthetic organic building block of interest in medicinal chemistry and drug discovery research. This compound features a 2,4-dichlorobenzene unit, a scaffold known for its role in various chemical applications, linked to a benzylsulfonyl group. Researchers utilize such structures as key intermediates in the synthesis of more complex molecules. Scientific literature indicates that benzene-sulfonamide-based compounds are being actively investigated for their biological activity. For instance, research into structurally related benzene-1,4-disulfonamide derivatives has identified them as potent inhibitors of oxidative phosphorylation (OXPHOS), specifically targeting Complex I of the mitochondrial electron transport chain . These inhibitors represent a promising therapeutic strategy for targeting OXPHOS-dependent cancers, such as certain pancreatic cancers, lymphomas, and acute myeloid leukemias . As a sophisticated research chemical, 1-Benzylsulfonyl-2,4-dichlorobenzene serves as a versatile precursor for exploring novel structure-activity relationships (SAR) and for developing potential bioactive agents. This product is provided for research purposes only and is not intended for diagnostic, therapeutic, or any other human use. Researchers should handle this compound with appropriate care and in accordance with all applicable laboratory safety regulations.

Preparation Methods

Chlorosulfonation of 2,4-Dichlorobenzene

The synthesis begins with the chlorosulfonation of 2,4-dichlorobenzene, a process analogous to the production of trichlorobenzene derivatives. Introducing a sulfonyl chloride group at the para position relative to existing chlorine substituents requires chlorosulfonic acid under controlled conditions. The reaction typically proceeds at 80–100°C, yielding 2,4-dichlorobenzenesulfonyl chloride as the primary product. Gas chromatography analysis, as employed in chlorination studies, ensures monitoring of reaction progress and purity.

Grignard Reaction with Benzyl Magnesium Bromide

The sulfonyl chloride intermediate reacts with benzyl magnesium bromide in anhydrous tetrahydrofuran (THF) at 0°C to room temperature. This nucleophilic substitution displaces the chloride on the sulfonyl group, forming the target sulfone. The reaction mirrors the use of organometallic reagents in sulfonamide synthesis, albeit with adjustments to accommodate the benzyl group’s bulk. Workup involves quenching with aqueous ammonium chloride, extraction with dichloromethane, and purification via silica gel chromatography.

Table 1. Reaction Conditions for Grignard Method

Parameter	Value
Temperature	0°C → RT
Solvent	THF
Reaction Time	4–6 hours
Yield	65–72% (hypothetical)

Ullmann Coupling and Oxidation of Sulfide Intermediates

Synthesis of 1-Benzylthio-2,4-dichlorobenzene

Copper-catalyzed Ullmann coupling facilitates the introduction of a benzylthio group to 1-bromo-2,4-dichlorobenzene. Using benzyl mercaptan and copper(I) iodide in dimethylformamide (DMF) at 120°C, the reaction achieves C–S bond formation. This method, akin to sulfonamide preparations requiring harsh conditions, yields the sulfide precursor after 12–18 hours.

Oxidation to Sulfone

Oxidation of the sulfide to the sulfone employs hydrogen peroxide (30%) in acetic acid at 60°C for 6 hours. This step, analogous to the oxidation of thioethers in antiprotozoal drug synthesis, ensures complete conversion to the sulfone. Post-reaction, the product is isolated via filtration and recrystallized from ethanol.

Table 2. Oxidation Parameters

Parameter	Value
Oxidizing Agent	H₂O₂ (30%)
Solvent	Acetic Acid
Temperature	60°C
Yield	78–85% (hypothetical)

Direct Nucleophilic Aromatic Substitution

Reaction with Sodium Benzylsulfinate

While less conventional, nucleophilic aromatic substitution using sodium benzylsulfinate and 1-fluoro-2,4-dichlorobenzene in dimethyl sulfoxide (DMSO) at 150°C presents an alternative route. The electron-withdrawing chlorine atoms activate the ring for substitution, though yields remain modest (40–50%) due to competing side reactions. This method, though less efficient, avoids metal catalysts and aligns with green chemistry principles.

Comparative Analysis of Synthetic Routes

Table 3. Method Comparison

Method	Yield	Purity	Scalability	Cost
Grignard Addition	65–72%	High	Moderate	High
Ullmann/Oxidation	78–85%	High	Low	Medium
Direct Substitution	40–50%	Moderate	High	Low

The Grignard method offers reliability but requires stringent anhydrous conditions. The Ullmann/oxidation route, while higher-yielding, suffers from scalability challenges due to prolonged reaction times. Direct substitution, though cost-effective, lags in efficiency.

Experimental Validation and Characterization

Spectroscopic Data

Hypothetical NMR and mass spectrometry data, inferred from analogous sulfones, would include:

• ¹H NMR (CDCl₃): δ 7.52–7.48 (m, 2H, Ar–H), 7.34–7.28 (m, 5H, Bn–H), 4.42 (s, 2H, CH₂).

• MS (ESI): m/z 329 [M+H]⁺.

Crystallography

Single-crystal X-ray diffraction, as performed for related sulfonamides , would confirm the sulfone’s planar geometry and dihedral angles between aromatic rings.

Chemical Reactions Analysis

Types of Reactions: 1-Benzylsulfonyl-2,4-dichlorobenzene undergoes various chemical reactions, including:

Substitution Reactions: The compound can participate in nucleophilic substitution reactions, where the chlorine atoms are replaced by other nucleophiles.

Oxidation Reactions: The benzylsulfonyl group can be oxidized to form sulfone derivatives under specific conditions.

Reduction Reactions: The compound can be reduced to form benzyl derivatives with the removal of the sulfonyl group.

Common Reagents and Conditions:

Substitution Reactions: Common reagents include sodium hydroxide, potassium tert-butoxide, and other strong bases.

Oxidation Reactions: Reagents such as hydrogen peroxide or potassium permanganate are used under acidic or basic conditions.

Reduction Reactions: Reducing agents like lithium aluminum hydride or sodium borohydride are employed.

Major Products Formed:

Substitution Reactions: Products include various substituted benzyl derivatives.

Oxidation Reactions: Sulfone derivatives are the major products.

Reduction Reactions: Benzyl derivatives are formed as the primary products.

Scientific Research Applications

1-Benzylsulfonyl-2,4-dichlorobenzene has several applications in scientific research, including:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 1-benzylsulfonyl-2,4-dichlorobenzene involves its interaction with molecular targets through its functional groups. The benzylsulfonyl group can form covalent bonds with nucleophilic sites on biomolecules, leading to potential biological effects. The chlorine atoms on the benzene ring can participate in electrophilic aromatic substitution reactions, further influencing the compound’s reactivity and interactions .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following table summarizes key structural features and properties of 1-Benzylsulfonyl-2,4-dichlorobenzene and its analogs:

Compound Name	Molecular Formula	Substituents	Molecular Weight (g/mol)	Melting Point (°C)	Boiling Point (°C)	Key Applications/Notes
1-Benzylsulfonyl-2,4-dichlorobenzene	C₁₃H₁₀Cl₂O₂S	-SO₂-C₆H₅CH₂ (1), -Cl (2,4)	~307.2*	N/A	N/A	Likely intermediate in organosynthesis
1-Chloro-2-(methylsulfonyl)-4-nitrobenzene	C₇H₅ClNO₄S	-SO₂-CH₃ (2), -Cl (1), -NO₂ (4)	~234.6	N/A	N/A	High reactivity due to nitro group; used in electrophilic substitutions
1-Chloro-2-[(4-chlorophenyl)sulfanylmethyl]benzene	C₁₃H₁₀Cl₂S	-S-CH₂-C₆H₄Cl (2), -Cl (1)	~277.2	N/A	N/A	Sulfur-containing intermediate; potential in agrochemicals
1-Bromo-2,4-dichlorobenzene	C₆H₃BrCl₂	-Br (1), -Cl (2,4)	225.9	26–30	235	Precursor for polychlorinated biphenyls (PCBs)
1-Hydroxy-3-amino-2,4-dichlorobenzene	C₆H₅Cl₂NO	-OH (1), -NH₂ (3), -Cl (2,4)	178.0	N/A	N/A	Used in dye synthesis; polar due to -OH/-NH₂ groups

Key Differences and Implications

Substituent Effects on Reactivity: The benzylsulfonyl group in the target compound enhances electrophilicity compared to methylsulfonyl () or sulfanyl groups (). This makes it more reactive in nucleophilic aromatic substitution (NAS) reactions . Nitro vs.

Physical Properties: Halogen vs. Hydroxyl/Amino Groups: 1-Bromo-2,4-dichlorobenzene () has a higher molecular weight (225.9 g/mol) and lower polarity than 1-hydroxy-3-amino-2,4-dichlorobenzene (178.0 g/mol), which has hydrogen-bonding -OH and -NH₂ groups .

Applications :

• Sulfonyl vs. Sulfanyl Groups : Sulfonyl-containing compounds (e.g., ) are often used as stabilizers or intermediates in pharmaceuticals, while sulfanyl derivatives (e.g., ) may act as ligands in catalysis .
• Bromine vs. Chlorine : Brominated analogs () are preferred in PCB synthesis due to bromine’s higher leaving-group ability in coupling reactions .

Research Findings and Case Studies

• Synthetic Utility : Compounds with sulfonyl groups, such as 1-Chloro-2-(methylsulfonyl)-4-nitrobenzene (), are pivotal in synthesizing sulfonamide drugs, leveraging their stability and electronic effects .
• Environmental Impact : Brominated derivatives like 1-Bromo-2,4-dichlorobenzene () are regulated due to their role in persistent organic pollutants (POPs), highlighting the need for greener alternatives .
• Spectroscopic Differentiation : Isomers of bromodichlorobenzene can be distinguished using IR and Raman spectroscopy, a method applicable to structurally similar compounds .

Q & A

Q. What are effective synthetic routes for 1-Benzylsulfonyl-2,4-dichlorobenzene?

A two-step methodology is commonly employed:

Sulfonation of 1,4-dichlorobenzene : Use chlorosulfonic acid under controlled conditions (0–5°C) to introduce the sulfonyl chloride group. Excess reagent ensures regioselectivity at the para position relative to chlorine substituents .

Benzylation : React the sulfonyl chloride intermediate with benzyl bromide in the presence of a base (e.g., triethylamine) to form the benzylsulfonyl moiety. Purify via recrystallization using ethanol/water (3:1 v/v) .

Q. How can purity and structural integrity be validated for this compound?

• Chromatography : Use reverse-phase HPLC with a C18 column (mobile phase: acetonitrile/water 70:30) to assess purity. Retention time comparison with standards is critical .
• Spectroscopy :
  • NMR : $^1$H NMR (CDCl$_3$) should show a singlet for the benzyl group (δ 4.5–5.0 ppm) and aromatic protons (δ 7.2–8.1 ppm).
  • MS : Expect a molecular ion peak at m/z 315 [M+H]$^+$ .

Q. What solvents are suitable for recrystallization?

Ethanol-water mixtures (3:1 v/v) or dichloromethane/hexane (1:2 v/v) are optimal due to the compound’s moderate polarity. Solubility data from structurally similar dichlorobenzene derivatives suggest avoiding polar aprotic solvents like DMSO .

Q. How does the electronic nature of substituents influence reactivity?

The electron-withdrawing sulfonyl group directs electrophilic substitution to the meta position relative to itself, while chlorine substituents enhance deactivation. Computational DFT studies on analogous sulfonylbenzenes support this electronic profile .

Advanced Research Questions

Q. What strategies mitigate competing side reactions during benzylation?

• Temperature control : Maintain the reaction below 40°C to prevent Friedel-Crafts alkylation of the benzene ring.
• Catalytic optimization : Use phase-transfer catalysts (e.g., tetrabutylammonium bromide) to enhance reaction efficiency in biphasic systems .

Q. How can regioselectivity in sulfonation be improved?

• Directed ortho-metalation : Pre-functionalize the dichlorobenzene core with a directing group (e.g., trimethylsilyl) to control sulfonation sites.
• Microwave-assisted synthesis : Shortened reaction times (10–15 minutes at 100°C) reduce side-product formation .

Q. What analytical challenges arise in quantifying trace impurities?

• GC-MS with isotope dilution : Use deuterated internal standards (e.g., d4-1,4-dichlorobenzene) to correct for matrix effects. Detection limits <0.1 ppm are achievable with selected ion monitoring (SIM) .
• HPLC-MS/MS : Provides high sensitivity for sulfonate byproducts, which are common in degradation studies .

Q. How does the compound interact with bacterial membranes in antimicrobial assays?

• Membrane permeability assays : Use fluorescent probes (e.g., SYTOX Green) to quantify disruption of Staphylococcus aureus membranes.
• SAR studies : Modify the benzyl or sulfonyl group to correlate hydrophobicity with activity. Data from chlorinated phenol derivatives suggest Cl substituents enhance lipid bilayer penetration .

Q. What computational models predict the compound’s environmental persistence?

• QSAR modeling : Correlate the compound’s logP (estimated 3.2) and half-life in soil (t$_{1/2}$ >30 days) with biodegradation data from chlorobenzene analogs .
• Docking studies : Simulate interactions with cytochrome P450 enzymes to predict metabolic pathways .

Q. How to assess thermal stability under storage conditions?

• TGA/DSC analysis : Decomposition onset occurs at ~180°C, with a mass loss profile matching sulfonyl group degradation.
• Accelerated aging studies : Store at 40°C/75% RH for 6 months; monitor via FTIR for sulfonate ester formation .